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Cat. No.: B1580638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylsilane (C₂H₈Si) is an organosilicon compound with significant applications in materials

science and organic synthesis. Its reactive nature, stemming from the silicon-hydrogen bond,

makes it a valuable precursor for silicon-containing polymers and a versatile reducing agent in

chemical transformations. This guide provides a comprehensive overview of the physical and

chemical properties of ethylsilane, detailed experimental protocols for its handling and use,

and visualizations of its reaction pathways.

Physical Properties of Ethylsilane
Ethylsilane is a colorless, volatile, and flammable gas at room temperature and atmospheric

pressure.[1] Its fundamental physical characteristics are summarized in the table below. A

notable discrepancy exists in the reported boiling point of ethylsilane, with some sources citing

-14 °C and others 19 °C. This difference may arise from variations in measurement conditions

or sample purity. For practical purposes, it is crucial to consider its high volatility and low flash

point, necessitating careful handling in a controlled environment.
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Property Value Reference(s)

Molecular Formula C₂H₈Si [1][2]

Molecular Weight 60.17 g/mol [2]

Boiling Point -14 °C / 19 °C [1][2]

Melting Point -180 °C [1][2]

Density 0.6396 g/mL at -14 °C [2]

Flash Point < -40 °C [3]

Vapor Pressure 3080 mmHg at 25 °C [1]

Solubility
Generally soluble in organic

solvents.
[4]

Note on Boiling Point Discrepancy: The significant difference in reported boiling points (-14 °C

vs. 19 °C) highlights the importance of consulting specific supplier safety data sheets (SDS)

and verifying the physical properties of the ethylsilane being used in any experimental setup.

Chemical Properties and Reactivity
Ethylsilane's chemical behavior is dominated by the reactivity of the Si-H bond, which is

susceptible to cleavage and participation in a variety of reactions.

Reactivity with Air and Moisture
Ethylsilane is highly reactive with atmospheric moisture and oxygen. It can be pyrophoric,

meaning it may ignite spontaneously in air.[2][5] This reactivity is due to the propensity of the

silicon-hydrogen bond to undergo hydrolysis and oxidation. The reaction with water is rapid and

produces ethylsilanol, which can further condense to form siloxanes, liberating hydrogen gas.

Reaction with Water: C₂H₅SiH₃ + H₂O → C₂H₅SiH₂(OH) + H₂

Due to this high reactivity, ethylsilane must be handled under an inert atmosphere, such as

nitrogen or argon, and in a glove box or sealed system.[2]
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Thermal Decomposition
The thermal decomposition of ethylsilane has been studied under various conditions. At

elevated temperatures, it primarily decomposes through the elimination of hydrogen to form

ethylsilylene (HSiC₂H₅), which can then undergo further reactions, including isomerization to

vinylsilane or decomposition to ethylene and silane.[1][2] The decomposition pathway is crucial

in Chemical Vapor Deposition (CVD) processes where ethylsilane is used as a precursor.[1]
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Activation Hydride Transfer Hydrolysis

Carbonyl (R₂C=O)

Lewis or Protic Acid (A) Activated Carbonyl (R₂C=O⁺-A⁻) Ethylsilane (EtSiH₃) Silyl Ether Intermediate H₂O Alcohol (R₂CHOH)

Start: Assemble Flame-Dried Glassware under Inert Atmosphere

Prepare LiAlH₄ Suspension in Anhydrous Diethyl Ether

Cool Flask to 0 °C

Slowly Add Ethyltrichlorosilane Solution

Stir at Room Temperature for Several Hours

Collect Gaseous Ethylsilane via Cold Trap

End: Store Ethylsilane under Inert Conditions
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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